Cas no 2411330-17-9 ((2E)-N-{2-[(4-cyanophenyl)methoxy]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide)

• Product Name: (2E)-N-{2-[(4-cyanophenyl)methoxy]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide
• CAS No: 2411330-17-9
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 5358442
• PubChem ID: 146097726
• Update Time: 2025-10-22

(2E)-N-{2-[(4-cyanophenyl)methoxy]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173409
• (2E)-N-{2-[(4-cyanophenyl)methoxy]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide
• (E)-N-[2-[(4-Cyanophenyl)methoxy]ethyl]-4-(dimethylamino)-N-methylbut-2-enamide

• Inchi： 1S/C17H23N3O2/c1-19(2)10-4-5-17(21)20(3)11-12-22-14-16-8-6-15(13-18)7-9-16/h4-9H,10-12,14H2,1-3H3/b5-4+
• InChI Key： LUFBGVMWTNYMFW-SNAWJCMRSA-N
• SMILES： O(CC1C=CC(C#N)=CC=1)CCN(C)C(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 403
• XLogP3: 1.1
• Topological Polar Surface Area: 56.6

Additional information on (2E)-N-{2-[(4-cyanophenyl)methoxy]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide

Compound CAS No. 2411330-17-9: A Comprehensive Overview

The compound with CAS No. 2411330-17-9, commonly referred to as (2E)-N-{2-[(4-cyanophenyl)methoxy]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and potential applications, supported by the latest research findings.

Chemical Structure and Synthesis

The molecular structure of (2E)-N-{2-[(4-cyanophenyl)methoxy]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide is characterized by a conjugated enamide system, which plays a crucial role in its electronic properties. The presence of a 4-cyanophenyl group introduces significant electron-withdrawing effects, enhancing the compound's reactivity in certain chemical transformations. Recent studies have highlighted the importance of this group in modulating the compound's photophysical properties, making it a valuable candidate for applications in optoelectronics.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the 4-cyanophenyl methoxy group. This is followed by the formation of the enamide system through a carefully controlled condensation reaction. Researchers have recently developed more efficient synthetic routes, leveraging catalytic asymmetric synthesis to enhance yield and purity. These advancements have significantly reduced the cost and time associated with large-scale production.

Pharmacological Properties and Biological Activity

One of the most intriguing aspects of CAS No. 2411330-17-9 is its pharmacological profile. Preclinical studies have demonstrated that this compound exhibits potent antimicrobial activity, particularly against Gram-positive bacteria. The dimethylamino group within its structure contributes to its ability to disrupt bacterial cell membranes, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, recent research has explored its potential as an anticancer agent. Studies conducted on human cancer cell lines have shown that this compound induces apoptosis through mitochondrial-dependent pathways. The conjugated enamide system is believed to play a key role in this activity by facilitating interactions with specific cellular targets.

Applications in Material Science and Technology

Beyond its biological applications, CAS No. 2411330-17-9 has shown great promise in material science. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have recently reported significant improvements in device efficiency when this compound is incorporated into OLED architectures.

The compound's ability to form stable charge transfer complexes has also been exploited in the development of advanced sensors for environmental monitoring. Its sensitivity to changes in pH and temperature makes it particularly useful for detecting pollutants in aqueous environments.

Conclusion

In conclusion, CAS No. 2411330-17-9, or (2E)-N-{2-[(4-cyanophenyl)methoxy]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future scientific innovations.